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Compound of Interest

Compound Name: Tetraheptylammonium bromide

Cat. No.: B107207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

thermal stability and decomposition temperature of Tetraheptylammonium bromide (THAB).

While specific experimental data on the decomposition of THAB is limited in publicly available

literature, this document consolidates available physical properties and outlines the standard

methodologies used to determine the thermal characteristics of similar quaternary ammonium

salts.

Introduction to Tetraheptylammonium Bromide
Tetraheptylammonium bromide, a quaternary ammonium salt, finds application as a phase

transfer catalyst and in the synthesis of ionic liquids.[1][2] Its chemical structure consists of a

central nitrogen atom bonded to four heptyl chains, with bromide as the counter-ion.

Understanding its thermal stability is crucial for its safe handling, storage, and application in

various chemical processes, particularly those conducted at elevated temperatures.

Physicochemical Properties
A summary of the key physical and chemical properties of Tetraheptylammonium bromide is

presented in the table below.
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Property Value References

Molecular Formula C₂₈H₆₀BrN [2][3][4]

Molecular Weight 490.69 g/mol [2][3]

Appearance
White flakes or crystalline

powder
[1][2][4]

Melting Point 87-92 °C [5]

Solubility Soluble in water and methanol [1]

Hygroscopicity Hygroscopic [1][3]

Thermal Stability and Decomposition
Decomposition Temperature
As of the latest literature review, a specific decomposition temperature for

Tetraheptylammonium bromide has not been reported. Safety Data Sheets (SDS) for the

compound consistently state that the decomposition temperature is "not available" or "no

information available".[3][5][6]

Hazardous Decomposition Products
In the event of thermal decomposition, particularly under fire conditions,

Tetraheptylammonium bromide is expected to break down into hazardous substances.

These include:

Nitrogen oxides (NOx)[3][5]

Carbon oxides (CO, CO₂)[3][5]

Hydrogen bromide gas[5]

It is crucial to avoid conditions that could lead to the thermal decomposition of this compound

and to handle it in a well-ventilated area, especially at elevated temperatures.

Experimental Protocols for Thermal Analysis
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To determine the thermal stability and decomposition temperature of compounds like

Tetraheptylammonium bromide, two primary techniques are employed: Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which a material's weight changes, indicating

decomposition or loss of volatiles.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of

Tetraheptylammonium bromide is placed in a TGA sample pan (e.g., alumina or platinum).

Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to

prevent oxidative decomposition. A controlled heating program is set, for example, a linear

ramp from ambient temperature to 600 °C at a rate of 10 °C/min.

Analysis: The instrument continuously measures the sample's mass as a function of

temperature. The resulting TGA curve plots percentage weight loss versus temperature.

Data Interpretation: The onset temperature of a significant weight loss step is typically

reported as the decomposition temperature. The derivative of the TGA curve (DTG) can be

used to identify the temperature of the maximum rate of decomposition.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow into or out of a sample as a function of temperature,

identifying phase transitions such as melting and decomposition.

Methodology:

Sample Preparation: A small amount of Tetraheptylammonium bromide (typically 2-5 mg)

is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is

purged with an inert gas. A temperature program is initiated, similar to TGA, for instance,
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heating from ambient to 400 °C at a rate of 10 °C/min.

Analysis: The DSC instrument measures the difference in heat flow required to maintain the

sample and reference at the same temperature.

Data Interpretation: The resulting DSC thermogram shows endothermic peaks (e.g., melting)

and exothermic peaks (e.g., decomposition). The onset temperature of the exothermic

decomposition peak provides information about the thermal stability of the compound.

Logical Workflow for Thermal Analysis
The following diagram illustrates a typical workflow for assessing the thermal stability of a

chemical compound like Tetraheptylammonium bromide.
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Caption: Workflow for Thermal Analysis of Tetraheptylammonium Bromide.
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Conclusion
While the precise decomposition temperature of Tetraheptylammonium bromide is not

documented in readily available scientific literature, its melting point is well-established in the

range of 87-92 °C. The compound is known to be hygroscopic and will decompose at elevated

temperatures to produce hazardous byproducts. For applications requiring precise knowledge

of its thermal stability, it is imperative to conduct experimental analysis using standard

techniques such as TGA and DSC. The methodologies outlined in this guide provide a

framework for researchers to perform such an evaluation, ensuring the safe and effective use

of Tetraheptylammonium bromide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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